Tert-butyl(2,4-dichlorophenoxy)dimethylsilane
Cat. No. B8266579
M. Wt: 277.26 g/mol
InChI Key: JYWHLWFKXXRKHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07872018B2
Procedure details
To 2,4-dichloro-phenol, (112, 4.80 g, 0.0294 mol) in N,N-dimethylformamide (100.0 mL) were added 1H-imidazole (5.21 g, 0.0766 mol) and tert-butyldimethylsilyl chloride (5.33 g, 0.0353 mol). The reaction was stirred at room temperature overnight. The reaction was poured into water and extracted with ethyl acetate. The organic layer was dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated and purified by silica gel column chromatography eluting with 15% to 50% ethyl acetate in hexane to give a colorless oil (113, 7.10 g, 87.0%).
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[C:6]([Cl:8])[CH:5]=[CH:4][C:3]=1[OH:9].N1C=CN=C1.[Si:15](Cl)([C:18]([CH3:21])([CH3:20])[CH3:19])([CH3:17])[CH3:16].O>CN(C)C=O>[C:18]([Si:15]([O:9][C:3]1[CH:4]=[CH:5][C:6]([Cl:8])=[CH:7][C:2]=1[Cl:1])([CH3:17])[CH3:16])([CH3:21])([CH3:20])[CH3:19]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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|
Type
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reactant
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Smiles
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ClC1=C(C=CC(=C1)Cl)O
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Name
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Quantity
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5.21 g
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Type
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reactant
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Smiles
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N1C=NC=C1
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Name
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Quantity
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5.33 g
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Type
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reactant
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Smiles
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[Si](C)(C)(C(C)(C)C)Cl
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction was stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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purified by silica gel column chromatography
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WASH
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Type
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WASH
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Details
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eluting with 15% to 50% ethyl acetate in hexane
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CUSTOM
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Type
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CUSTOM
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Details
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to give a colorless oil (113, 7.10 g, 87.0%)
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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|
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Smiles
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C(C)(C)(C)[Si](C)(C)OC1=C(C=C(C=C1)Cl)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
